(2E,4E,11Z)-Octadeca-2,4,11-trienal

• Molecular Formula: C₁₈H₃₀O
• Molecular Weight: 262.43

Description

(2E,4E,11Z)-Octadeca-2,4,11-trienal is an 18-carbon aldehyde featuring three double bonds at positions 2 (E), 4 (E), and 11 (Z).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities with related compounds:

Compound Name	Functional Group	Chain Length	Double Bond Positions	Key Features	Biological Activity
(2E,4E,11Z)-Octadeca-2,4,11-trienal	Aldehyde	C18	2E, 4E, 11Z	Three double bonds (conjugated + isolated)	Not explicitly reported
(2E,11Z)-4-Oxooctadeca-2,11,17-trienoic acid (2)	Carboxylic acid	C18	2E, 11Z, 17	4-Oxo group, three double bonds	Fungicidal activity tested
(2E,4E)-2-Methyl-2,4-undecadienal (12)	Aldehyde	C11	2E, 4E	Methyl group at C2, shorter chain	Isomer ratio 30:1 (2E:2Z)
(Z)-11-Octadecenal	Aldehyde	C18	11Z	Single double bond	No activity reported

Key Observations:

Chain Length and Unsaturation :

• The trienal shares an 18-carbon chain with (Z)-11-octadecenal and the 4-oxo acid , but it has three double bonds versus one (in (Z)-11-octadecenal) or three with an oxo group (in compound 2).
• Conjugated double bonds (2E,4E) in the trienal may enhance electrophilicity compared to isolated double bonds in (Z)-11-octadecenal .

Functional Groups :

• The aldehyde group in the trienal contrasts with the carboxylic acid and oxo groups in compound 2 , which likely reduces its polarity and alters solubility.
• The methyl group in (2E,4E)-2-methyl-2,4-undecadienal introduces steric effects absent in the trienal.

Isomerism :

• Compound 12 exhibits a high 2E:2Z isomer ratio (30:1), suggesting that double bond configuration significantly impacts synthesis outcomes. Similar challenges may arise in the trienal’s preparation.

Q & A

Q. How can ecological risk assessments for this compound balance laboratory data with field observations?

• Methodological Answer :
• Mesocosm studies : Simulate field conditions to measure bioaccumulation and trophic transfer .
• Probabilistic risk assessment : Integrate species sensitivity distributions (SSDs) with exposure modeling .
• Uncertainty factors : Apply safety margins (e.g., 10× for interspecies variability) based on OECD guidelines .